Cas no 374911-53-2 (1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea)

• Product Name: 1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea
• CAS No: 374911-53-2
• MF: C₁₆H₁₄ClN₅S
• MW: 343.833859920502
• CID: 6466038
• Update Time: 2025-07-22

1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea
• 2-(6-chloro-4-phenylquinazolin-2-yl)-N-methylhydrazine-1-carbothioamide
• Hydrazinecarbothioamide, 2-(6-chloro-4-phenyl-2-quinazolinyl)-N-methyl-

• Inchi： 1S/C16H14ClN5S/c1-18-16(23)22-21-15-19-13-8-7-11(17)9-12(13)14(20-15)10-5-3-2-4-6-10/h2-9H,1H3,(H2,18,22,23)(H,19,20,21)
• InChI Key： AXZVUUCMSFMHFC-UHFFFAOYSA-N
• SMILES： N(C(NC)=S)NC1=NC(C2=CC=CC=C2)=C2C(=N1)C=CC(Cl)=C2

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 518.2±42.0 °C(Predicted)
• pka: 10.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea

Professional Introduction to 1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea (CAS No. 374911-53-2)

1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea, identified by its CAS number 374911-53-2, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a quinazoline core, combined with functional groups such as chloro and amino, makes it a versatile scaffold for designing novel therapeutic agents.

The quinazoline moiety is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules. Its aromatic structure and ability to interact with biological targets make it a valuable component in the synthesis of drugs targeting diseases such as cancer, inflammation, and infectious disorders. In particular, the chloro-substituted quinazoline derivative has shown promise in preclinical studies for its ability to modulate enzyme activity and cellular pathways.

The amino-3-methylthiourea component of the compound adds another layer of complexity, enabling further derivatization and functionalization. Thiourea derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The combination of these two functionalities in 1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea suggests potential therapeutic benefits that warrant further investigation.

Recent research has highlighted the importance of quinazoline derivatives in the development of targeted therapies. For instance, studies have demonstrated that quinazoline-based compounds can inhibit kinases and other enzymes involved in tumor growth and progression. The chloro substituent in the quinazoline ring enhances binding affinity to biological targets, making it an attractive moiety for drug design. Additionally, the amino group provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications.

In vitro studies have shown that 1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea exhibits promising activity against various cancer cell lines. The compound's ability to interfere with key signaling pathways involved in cell proliferation and survival makes it a candidate for further development into an anticancer agent. Furthermore, its structural similarity to known pharmacological agents suggests that it may have fewer side effects compared to traditional chemotherapeutic drugs.

The synthesis of 1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the quinazoline core efficiently. These methods ensure high yield and purity, which are crucial for pharmaceutical applications.

Evaluation of the compound's pharmacokinetic properties is essential for determining its suitability as a drug candidate. Studies have focused on its solubility, stability, and metabolic pathways to assess how it behaves within the body. Understanding these parameters helps in optimizing dosages and delivery methods for maximum therapeutic efficacy.

The potential applications of 1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea extend beyond oncology. Research is ongoing into its efficacy against inflammatory diseases and infectious agents. The molecule's ability to modulate immune responses and inhibit pathogenic enzymes makes it a promising candidate for developing novel treatments.

Future directions in the study of this compound include exploring its mechanism of action in greater detail. Advanced spectroscopic techniques and computational modeling are being used to elucidate how it interacts with biological targets at the molecular level. This information will guide the design of next-generation derivatives with improved potency and selectivity.

The development of 1-(6-chloro-4-phenylquinazolin-2-yl)amino-3-methylthiourea represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities position it as a valuable tool for addressing unmet medical needs. As research continues, this compound holds the potential to contribute to the discovery of new therapies that improve patient outcomes worldwide.